Cas no 1261916-15-7 (2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid)
1261916-15-7 structure
Product Name:2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid
CAS No:1261916-15-7
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322682
CID:1219315
PubChem ID:53228501
Update Time:2025-04-20
2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid
- 2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
- 4'-Chloro-5-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
- 1261916-15-7
- MFCD18322682
- DTXSID90692034
-
- MDL: MFCD18322682
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)12-6-8(2-5-13(12)16)11-7-9(17)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
- InChI Key: CCQIRVALBIWYGK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 308.0251647g/mol
- Monoisotopic Mass: 308.0251647g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329959-5 g |
2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; . |
1261916-15-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329959-5g |
2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; . |
1261916-15-7 | 95% | 5g |
€1159.00 | 2025-02-21 |
2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
1261916-15-7 (2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid) Related Products
- 1261911-90-3(2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)
- 1261995-14-5(2-(4-chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic Acid)
- 1261912-67-7(2-chloro-4-(3-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
- 1261994-92-6(2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid)
- 1261989-63-2(2-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid)
- 1261935-64-1(2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid)
- 1261898-57-0(6-Chloro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)
- 1261914-56-0(6-Chloro-2-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261917-25-2(3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid)
- 1261986-05-3(2-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid)
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